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Compound of Interest

Compound Name: Isavuconazole-d4

Cat. No.: B584089

Get Quote

An In-depth Technical Guide to the Isavuconazole-d4 Certificate of Analysis

For researchers, scientists, and drug development professionals, the Certificate of Analysis

(CoA) for a certified reference material like Isavuconazole-d4 is a critical document. It provides

assurance of the material's identity, purity, and suitability for its intended analytical purpose.

Isavuconazole-d4, a deuterium-labeled version of the antifungal drug isavuconazole, is

primarily used as an internal standard in quantitative bioanalytical methods, such as liquid

chromatography-tandem mass spectrometry (LC-MS/MS), to ensure accurate measurement of

isavuconazole in biological matrices.[1][2][3] This guide will dissect a typical CoA for

Isavuconazole-d4, presenting the key data in structured tables, detailing the experimental

methodologies used for verification, and illustrating the associated workflows and molecular

relationships.

General Information and Product Identification
A CoA begins with fundamental identification details for the specific lot of the reference

material. This section ensures traceability and provides a snapshot of the product's key

identifiers.
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Parameter Typical Specification

Product Name Isavuconazole-d4

Catalogue Number Varies by supplier (e.g., PA STI 053620)[4]

CAS Number 1346598-58-0[2][4][5][6]

Molecular Formula C₂₂H₁₃D₄F₂N₅OS[2][4][6]

Molecular Weight 441.49 g/mol [4][6]

Intended Use
Internal standard for quantification of

isavuconazole by LC-MS or GC-MS[1][2]

Storage Conditions -20°C[6]

Quantitative Data Summary
This section summarizes the analytical testing results that quantitatively define the quality of

the reference material.

Table 2.1: Purity and Composition
Test Method Result

Purity (by HPLC)
High-Performance Liquid

Chromatography (HPLC)
>95%[6]

Isotopic Enrichment Mass Spectrometry (MS)
≥99% deuterated forms (d₁-d₄)

[2]

Chemical Identity ¹H NMR, Mass Spectrometry Conforms to structure

Table 2.2: Physical Properties
Test Method Result

Appearance Visual Inspection Solid[2]

Solubility Solvent Addition Soluble in Acetonitrile[2]
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Experimental Protocols
Detailed methodologies are crucial for the end-user to understand how the quality of the

reference material was assessed. This allows for replication or verification if necessary and

ensures the data's reliability.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
HPLC is a cornerstone technique for determining the purity of pharmaceutical compounds by

separating the main component from any impurities.

Instrumentation: A standard HPLC system equipped with a UV or fluorescence detector.

Column: A reversed-phase column, such as a Waters XTerra RP18 (150 mm × 4.6 mm, 3.5

μm), is commonly used.[7][8]

Mobile Phase: An isocratic or gradient mixture of an aqueous buffer and an organic solvent.

A typical mobile phase could be a mixture of ammonium acetate buffer (e.g., 10 mM, pH 8.0)

and acetonitrile (e.g., 45:55, v/v).[7][8]

Flow Rate: A typical flow rate is 1.0 mL/min.[7][9]

Detection: UV detection is often set at a wavelength where isavuconazole has significant

absorbance, such as 285 nm.[7][8] Alternatively, fluorescence detection can be used with an

excitation wavelength of 261 nm and an emission wavelength of 366 nm.[9]

Sample Preparation: A stock solution of Isavuconazole-d4 is prepared in a suitable solvent

like methanol or acetonitrile.[7] This solution is then diluted to an appropriate concentration

for injection.

Analysis: A small volume (e.g., 20 μL) of the prepared sample is injected into the HPLC

system.[7] The resulting chromatogram is analyzed to determine the area of the main peak

relative to the total area of all peaks, which gives the purity of the compound.
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Identity and Isotopic Enrichment
LC-MS/MS is a highly sensitive and specific technique used to confirm the chemical identity

and determine the isotopic purity of Isavuconazole-d4.

Instrumentation: A liquid chromatography system coupled to a triple quadrupole mass

spectrometer.

Ionization Source: Electrospray ionization (ESI) in positive ion mode is typically used.[10]

Sample Preparation: Plasma or serum samples containing Isavuconazole-d4 are subjected

to protein precipitation using a solvent like acetonitrile.[10] The supernatant is then diluted

and injected into the LC-MS/MS system.

Chromatographic Separation: Similar to HPLC, a reversed-phase column is used to separate

the analyte from matrix components before it enters the mass spectrometer.

Mass Spectrometry Analysis:

Identity Confirmation: The mass spectrometer is set to monitor for the specific mass-to-

charge ratio (m/z) of the protonated Isavuconazole-d4 molecule. For Isavuconazole-d4,

the transition monitored might be m/z 442.1 → 218.9 (quantifier) and 442.1 → 372.9

(qualifier).[11] This is compared to the transition for the non-deuterated isavuconazole

(m/z 438.1 → 214.9).[11]

Isotopic Enrichment: The relative intensities of the mass signals for Isavuconazole-d4
(m/z 442.1) and any residual non-deuterated Isavuconazole (m/z 438.1) are compared to

calculate the percentage of the deuterated form, thus confirming the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR spectroscopy provides detailed information about the molecular structure of the

compound, confirming the arrangement of atoms and the position of the deuterium labels.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
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Sample Preparation: The Isavuconazole-d4 sample is dissolved in a deuterated solvent

(e.g., DMSO-d₆ or CDCl₃).

Analysis:

¹H NMR: A proton NMR spectrum is acquired. The absence or significant reduction of

signals corresponding to the protons on the benzonitrile ring, which are replaced by

deuterium in Isavuconazole-d4, confirms the location of the isotopic labeling.

¹³C NMR: A carbon-13 NMR spectrum can provide further confirmation of the carbon

skeleton of the molecule.

Mandatory Visualizations
Diagrams are provided to visually represent key processes and relationships relevant to the

Isavuconazole-d4 Certificate of Analysis.
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Caption: Workflow for the generation of a Certificate of Analysis.
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Molecular Structures

Analytical Application
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Caption: Relationship between Isavuconazole and Isavuconazole-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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